Cas no 1538331-05-3 (N-cyclobutyl-2-(morpholin-2-yl)acetamide)

• Product name: N-cyclobutyl-2-(morpholin-2-yl)acetamide
• CAS No: 1538331-05-3
• MF: C₁₀H₁₈N₂O₂
• MW: 198.262122631073
• MDL: MFCD21771463
• CID: 5151476
• PubChem ID: 66428530

N-cyclobutyl-2-(morpholin-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Morpholineacetamide, N-cyclobutyl-
• N-cyclobutyl-2-(morpholin-2-yl)acetamide

• MDL： MFCD21771463
• Inchi： 1S/C10H18N2O2/c13-10(12-8-2-1-3-8)6-9-7-11-4-5-14-9/h8-9,11H,1-7H2,(H,12,13)
• InChI Key： HKFMWVDNEFKSSA-UHFFFAOYSA-N
• SMILES： N1CCOC(CC(NC2CCC2)=O)C1

Additional information on N-cyclobutyl-2-(morpholin-2-yl)acetamide

Recent Advances in the Study of N-cyclobutyl-2-(morpholin-2-yl)acetamide (1538331-05-3) in Chemical Biology and Pharmaceutical Research

N-cyclobutyl-2-(morpholin-2-yl)acetamide (CAS: 1538331-05-3) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclobutyl and morpholine moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.

The synthesis of N-cyclobutyl-2-(morpholin-2-yl)acetamide has been optimized to achieve higher yields and purity, as reported in recent literature. Advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation have been employed to enhance the efficiency of the production process. These improvements are critical for scaling up production and ensuring the compound's availability for preclinical and clinical studies.

Pharmacological evaluations of 1538331-05-3 have revealed its potential as a modulator of key biological pathways. In vitro studies demonstrate its affinity for specific protein targets, including G-protein-coupled receptors (GPCRs) and enzymes involved in signal transduction. These findings suggest that N-cyclobutyl-2-(morpholin-2-yl)acetamide could be developed as a therapeutic agent for conditions such as neurological disorders, inflammation, and cancer.

Recent in vivo studies have further elucidated the compound's pharmacokinetic and pharmacodynamic profiles. Animal models indicate good bioavailability and a favorable safety profile, with minimal off-target effects. These results are encouraging for the progression of 1538331-05-3 into clinical trials, although further toxicological studies are warranted to confirm its long-term safety.

The mechanistic insights into N-cyclobutyl-2-(morpholin-2-yl)acetamide's action have been a focal point of recent research. Structural-activity relationship (SAR) studies have identified key functional groups responsible for its biological activity, enabling the design of more potent analogs. Computational modeling and molecular docking simulations have provided additional clarity on its binding interactions with target proteins.

In conclusion, N-cyclobutyl-2-(morpholin-2-yl)acetamide (1538331-05-3) represents a promising compound in the field of chemical biology and drug discovery. Its optimized synthesis, favorable pharmacological properties, and mechanistic understanding position it as a viable candidate for further development. Ongoing research aims to explore its therapeutic potential in greater depth, with the ultimate goal of translating these findings into clinical applications.